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Compound of Interest

Compound Name: Boc-L-Thr-OH

Cat. No.: B15286559

Essential Safety and Handling Guide for Boc-L-
Thr-OH

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Boc-L-Thr-OH (N-(tert-
Butoxycarbonyl)-L-threonine). The following procedures are designed to ensure safe handling,
storage, and disposal of this compound in a laboratory setting.

Key Safety Data

The following table summarizes important quantitative data for Boc-L-Thr-OH.

Parameter Value

CAS Number 2592-18-9

Molecular Weight 219.23 g/mol

Melting Point 80-82 °C

Storage Temperature -20°C

Optical Activity [0]20/D —-8.5+1°, ¢ = 1% in acetic acid

Personal Protective Equipment (PPE)
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When handling Boc-L-Thr-OH, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

Eye Protection: Wear safety goggles with side protection.[1] If there is a risk of splashing or
explosion, a face shield should also be worn.[2]

» Hand Protection: Chemical-resistant gloves, tested according to EN 374, are required.[1]

o Respiratory Protection: In situations where dust may be generated, a particulate filter device
(EN 143) or a type N95 (US) dust mask is necessary.[1]

» Skin and Body Protection: A lab coat should be worn. For extensive handling, chemical-
resistant clothing such as coveralls is recommended.[3] It is also advisable to have
preventive skin protection through the use of barrier creams.[1]

Operational Plan: Step-by-Step Handling
Procedures

The following workflow outlines the key stages for safely handling Boc-L-Thr-OH from receipt
to disposal.
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Preparation

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, N95 Mask)

2. Prepare Clean Workspace
(Ensure proper ventilation)

J

Proceed to handling

é Handling
y

3. Weigh Boc-L-Thr-OH
(Use a balance in a ventilated area)

Next
4. Dissolve in Solvent
(Add solid to solvent slowly)

Proceed to reaction

- J

Reaction

5. Monitor Reaction

(Follow established protocol)

After reaction completion

~

é Cleanup & Disposal

6. Decontaminate Glassware
(Rinse with appropriate solvent)

7. Dispose of Waste

(Follow institutional guidelines)

8. Doff PPE
(Remove gloves last)

Click to download full resolution via product page

Safe Handling Workflow for Boc-L-Thr-OH
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1. Preparation:

» Before handling, ensure you are wearing the appropriate PPE: safety goggles, chemical-
resistant gloves, a lab coat, and an N95 dust mask if there is a risk of dust formation.[1]

e Prepare a clean and well-ventilated workspace. A chemical fume hood is recommended,
especially when working with powders.

2. Handling and Use:
» When weighing the solid, do so in a ventilated area to minimize inhalation of any dust.

« If dissolving the compound, add the solid Boc-L-Thr-OH to the solvent slowly to avoid

splashing.
e Avoid contact with skin and eyes.[4] Do not breathe in the dust.[4]
3. Storage:
o Store Boc-L-Thr-OH in a dry place in a tightly closed container.[4]
e The recommended storage temperature is -20°C.
Emergency Procedures
In the event of accidental exposure, follow these immediate steps:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[4][5] Seek medical attention.[4]

o Skin Contact: Wash the affected area immediately with soap and plenty of water for at least
15 minutes, removing any contaminated clothing.[4][5] Seek medical attention if irritation
persists.[4]

 Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial
respiration.[4] Seek immediate medical attention.[4]
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Ingestion: Clean the mouth with water and drink plenty of water afterwards.[6] Seek medical
attention.[4]

Disposal Plan

Proper disposal of Boc-L-Thr-OH and its containers is crucial to prevent environmental

contamination and ensure safety.

Unused Material: Unused Boc-L-Thr-OH should be collected in a suitable, labeled container
for disposal. Take up the material mechanically to avoid creating dust.[1]

Contaminated Materials: Any materials, such as paper towels or gloves, that have come into
contact with Boc-L-Thr-OH should be placed in a sealed bag and disposed of as chemical
waste.

Containers: Empty containers should be rinsed with an appropriate solvent, and the rinsate
should be collected as chemical waste.

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations. Retain contaminated washing water and dispose of it properly.[1] Do not
let this chemical enter the environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-boc-I-thr-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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